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An In-depth Technical Guide to the Physical Properties of 2-Chloroethyl Phenyl Sulfide

Authored by a Senior Application Scientist
This guide provides an in-depth analysis of the critical physical properties of 2-Chloroethyl
phenyl sulfide (CAS No. 5535-49-9), a significant compound in synthetic chemistry and

defense-related research. Designed for researchers, scientists, and professionals in drug

development, this document moves beyond mere data presentation to offer insights into the

experimental context and practical handling of this reactive intermediate.

Compound Overview and Strategic Importance
2-Chloroethyl phenyl sulfide, also known by its synonym 2-(phenylthio)ethyl chloride, is an

organosulfur compound with the linear formula ClCH₂CH₂SC₆H₅[1]. Its strategic importance

stems from its dual utility. In academic and industrial research, it serves as a versatile building

block for introducing the phenylthioethyl moiety into more complex molecular architectures,

finding applications in the synthesis of pharmaceuticals and agrochemicals[2][3][4].

Furthermore, its structural similarity to sulfur mustards has led to its widespread use as a

chemical warfare agent (CWA) simulant.[5][6][7]. This application is crucial for developing and

testing protective materials and decontamination methods, allowing for vital research to be

conducted with lower risk. Understanding its physical properties is therefore paramount for its

safe handling, effective use in synthesis, and accurate modeling in decontamination studies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1346028?utm_src=pdf-interest
https://www.benchchem.com/product/b1346028?utm_src=pdf-body
https://www.benchchem.com/product/b1346028?utm_src=pdf-body
https://www.benchchem.com/product/b1346028?utm_src=pdf-body
https://www.benchchem.com/product/b1346028?utm_src=pdf-body
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/417602
https://www.chembk.com/en/chem/2-(PHENYLTHIO)ETHYL%20CHLORIDE
https://www.myskinrecipes.com/shop/en/chlorinated-alkanes/158361-2-chloroethyl-phenyl-sulfide.html
https://www.360iresearch.com/library/intelligence/2-chloroethyl-phenyl-sulfide
https://www.ottokemi.com/specsheet/2chloroethyl-phenyl-sulfide-98-c-2076.aspx
https://www.guidechem.com/encyclopedia/2-chloroethyl-phenyl-sulfide-dic13659.html
https://www.chemdad.com/index.php?c=article&id=6161
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Physical Properties
The physical characteristics of a compound dictate its behavior under various experimental

conditions, influencing everything from reaction setup to purification methods and storage. The

key physical data for 2-Chloroethyl phenyl sulfide are summarized below.

Property Value Conditions Source(s)

Boiling Point 90-91 °C at 1 mmHg [2][7][8]

Density 1.174 g/mL at 25 °C [2][5][7][8]

Molecular Weight 172.68 g/mol - [1][5]

Molecular Formula C₈H₉ClS - [9][10]

Refractive Index 1.583 at 20 °C (D-line) [2][8]

Flash Point 104 °C (219.2 °F) Closed Cup [1][8]

Appearance Clear, colorless liquid Ambient [6][7]

The boiling point is a critical parameter for purification. The literature value is reported under

reduced pressure (1 mmHg), which strongly indicates that the compound is susceptible to

decomposition at its atmospheric boiling point. Therefore, purification by distillation must be

performed under vacuum to preserve the compound's integrity. Its density, being significantly

higher than water, is a practical consideration for aqueous work-up procedures, as it will form

the lower organic layer.

Experimental Protocols for Property Determination
To ensure data integrity and reproducibility, the determination of physical properties must follow

rigorous, well-established protocols. The methods described here represent standard practices

in a modern chemical research laboratory.

Boiling Point Determination via Vacuum Distillation
Causality: Standard atmospheric distillation is unsuitable for 2-Chloroethyl phenyl sulfide due

to the potential for thermal decomposition at elevated temperatures. Vacuum distillation lowers
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the boiling point, enabling purification of the thermally sensitive liquid. This protocol is designed

to achieve purification while preventing sample degradation.

Methodology:

Apparatus Setup: Assemble a short-path distillation apparatus consisting of a round-bottom

flask (distilling flask), a distillation head with a thermometer port, a condenser, and a

receiving flask. Ensure all glassware is dry and joints are properly greased and sealed.

Vacuum Connection: Connect the apparatus to a vacuum pump via a cold trap (e.g., liquid

nitrogen or dry ice/acetone) to protect the pump from corrosive vapors. A manometer must

be placed between the trap and the apparatus to monitor the pressure accurately.

Sample Preparation: Place the crude 2-Chloroethyl phenyl sulfide and a magnetic stir bar

or boiling chips into the distilling flask. Do not fill the flask more than two-thirds full.

Distillation:

Begin stirring and slowly evacuate the system to the desired pressure (e.g., 1 mmHg).

Gently heat the distilling flask using a heating mantle.

Observe the temperature as the vapor rises and condenses. The boiling point is the stable

temperature reading on the thermometer when the liquid is actively distilling and

condensing into the receiving flask.

Collect the fraction that distills over at a constant temperature and pressure (e.g., 90-91 °C

at 1 mmHg).

Shutdown: Once the distillation is complete, remove the heat source and allow the apparatus

to cool completely before slowly reintroducing air to the system to prevent glassware from

imploding.

Density Measurement
Causality: Density is an intrinsic property that is highly dependent on temperature. Accurate

determination requires precise control of temperature and volume. A pycnometer provides a

highly accurate method for this measurement.
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Methodology:

Temperature Equilibration: Place the 2-Chloroethyl phenyl sulfide sample and a calibrated

pycnometer (a glass flask with a precise, known volume) in a temperature-controlled water

bath set to 25.0 °C. Allow at least 20 minutes for thermal equilibrium to be reached.

Pycnometer Calibration:

Measure the mass of the clean, dry, and empty pycnometer.

Fill the pycnometer with deionized water that has been equilibrated to 25.0 °C and

measure its mass. The mass of the water can be used to confirm the exact volume of the

pycnometer using the known density of water at that temperature.

Sample Measurement:

Thoroughly dry the pycnometer and fill it with the temperature-equilibrated 2-Chloroethyl
phenyl sulfide.

Measure the mass of the filled pycnometer.

Calculation:

Subtract the mass of the empty pycnometer from the mass of the filled pycnometer to find

the mass of the sample.

Divide the mass of the sample by the known volume of the pycnometer to calculate the

density in g/mL.

Synthesis and Characterization Workflow
The journey from starting materials to a characterized final product involves a logical sequence

of steps. The synthesis of 2-Chloroethyl phenyl sulfide typically involves the reaction of a

thiophenol derivative with a 2-chloroethylating agent[2]. The subsequent purification and

characterization confirm the identity and purity of the product.
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Caption: Workflow from synthesis to characterization of 2-Chloroethyl phenyl sulfide.
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Safety, Handling, and Storage
Authoritative safety data sheets indicate that 2-Chloroethyl phenyl sulfide is a hazardous

substance. It is classified as toxic if inhaled or in contact with skin and causes severe skin

burns and eye damage[11][12][13].

Handling: All manipulations must be conducted inside a certified chemical fume hood.

Personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), a lab

coat, and splash-proof goggles with a face shield, is mandatory[1][12].

Storage: The compound should be stored in a tightly sealed container in a cool, dry, and

well-ventilated area designated for toxic and corrosive materials[8][10][12]. It is noted to be

moisture-sensitive[12][13]; therefore, storage under an inert atmosphere (e.g., nitrogen or

argon) is recommended to prevent degradation[8][10].

By adhering to these guidelines and understanding the physical properties detailed in this

guide, researchers can safely and effectively utilize 2-Chloroethyl phenyl sulfide in their

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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